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Compound of Interest

Compound Name: 2-Bromo-5-chloronitrobenzene

Cat. No.: B041759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular formula and molecular

weight of 2-Bromo-5-chloronitrobenzene, a key intermediate in various synthetic applications

within the pharmaceutical and chemical industries.

Chemical Identity and Formula
2-Bromo-5-chloronitrobenzene is an aromatic organic compound. Its structure consists of a

benzene ring substituted with a bromine atom, a chlorine atom, and a nitro group. The chemical

formula for this compound has been determined to be C₆H₃BrClNO₂.[1][2][3][4]

Molecular Weight
The molecular weight of a compound is a fundamental physical property, crucial for

stoichiometric calculations in chemical reactions and for material characterization. The

experimentally determined and calculated molecular weight of 2-Bromo-5-
chloronitrobenzene is approximately 236.45 g/mol .[1][2][4][5]

Data Summary
The following table summarizes the key physicochemical data for 2-Bromo-5-
chloronitrobenzene.
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Parameter Value

Chemical Formula C₆H₃BrClNO₂

Molecular Weight 236.45 g/mol

Experimental Protocol: Molecular Weight
Calculation
The molecular weight of 2-Bromo-5-chloronitrobenzene is calculated by summing the atomic

weights of its constituent atoms. The calculation is based on the chemical formula and the

standard atomic weights of each element.

Methodology:

Identify the chemical formula: The molecular formula for 2-Bromo-5-chloronitrobenzene is

C₆H₃BrClNO₂.

Determine the number of atoms for each element:

Carbon (C): 6 atoms

Hydrogen (H): 3 atoms

Bromine (Br): 1 atom

Chlorine (Cl): 1 atom

Nitrogen (N): 1 atom

Oxygen (O): 2 atoms

Obtain the standard atomic weight for each element:

C: 12.011 amu[6][7][8][9]

H: 1.008 amu[10][11][12][13][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b041759?utm_src=pdf-body
https://www.benchchem.com/product/b041759?utm_src=pdf-body
https://byjus.com/chemistry/carbon/
https://www.youtube.com/watch?v=0DjGnME8ITM
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://www.ciaaw.org/hydrogen.htm
https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=H
https://en.wikipedia.org/wiki/Hydrogen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Br: 79.904 amu[15][16][17][18][19]

Cl: 35.453 amu[20][21][22][23][24]

N: 14.007 amu[25][26][27][28][29]

O: 15.999 amu[30][31][32][33][34]

Calculate the total molecular weight:

(6 * 12.011) + (3 * 1.008) + (1 * 79.904) + (1 * 35.453) + (1 * 14.007) + (2 * 15.999) =

236.45 g/mol

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of 2-
Bromo-5-chloronitrobenzene from its chemical formula and the atomic weights of its

constituent elements.
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Atomic Weights (amu)

Chemical Formula: C₆H₃BrClNO₂

Calculation
Carbon (C)

12.011

Multiply atom count
by atomic weight

Hydrogen (H)
1.008

Bromine (Br)
79.904

Chlorine (Cl)
35.453

Nitrogen (N)
14.007

Oxygen (O)
15.999

C: 6

H: 3

Br: 1

Cl: 1

N: 1

O: 2

Sum all values Molecular Weight
236.45 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://ciaaw.org/chlorine.htm
https://ciaaw.org/chlorine.htm
https://ciaaw.org/nitrogen.htm
https://ciaaw.org/nitrogen.htm
https://hobart.k12.in.us/ksms/PeriodicTable/nitrogen.htm
https://pubchem.ncbi.nlm.nih.gov/element/Nitrogen
https://periodic-table.rsc.org/element/7/nitrogen
https://periodic-table.rsc.org/element/7/nitrogen
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=N
https://www.youtube.com/watch?v=UMcY-oKMGYU
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/O
https://www.benchchem.com/product/b041759#molecular-weight-and-formula-of-2-bromo-5-chloronitrobenzene
https://www.benchchem.com/product/b041759#molecular-weight-and-formula-of-2-bromo-5-chloronitrobenzene
https://www.benchchem.com/product/b041759#molecular-weight-and-formula-of-2-bromo-5-chloronitrobenzene
https://www.benchchem.com/product/b041759#molecular-weight-and-formula-of-2-bromo-5-chloronitrobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041759?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

